N-(2-ethylphenyl)-1-[(4-fluorobenzyl)sulfonyl]piperidine-4-carboxamide

• Molecular Formula: C21H25FN2O3S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-(2-ethylphenyl)-1-[(4-fluorophenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25FN2O3S/c1-2-17-5-3-4-6-20(17)23-21(25)18-11-13-24(14-12-18)28(26,27)15-16-7-9-19(22)10-8-16/h3-10,18H,2,11-15H2,1H3,(H,23,25)
• InChI Key: MOHGBDLEIGTJKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)F

Description

N-(2-ETHYLPHENYL)-1-[(4-FLUOROPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperidine ring substituted with ethylphenyl and fluorophenyl groups, making it a subject of study in medicinal chemistry and materials science.

Preparation Methods

The synthesis of N-(2-ETHYLPHENYL)-1-[(4-FLUOROPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE typically involves multi-step organic reactions. The process begins with the preparation of the piperidine ring, followed by the introduction of the ethylphenyl and fluorophenyl groups through various substitution reactions. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of